Cas no 1374446-83-9 ((3-methylimidazol-4-yl)methanamine dihydrochloride)

• Product Name: (3-methylimidazol-4-yl)methanamine dihydrochloride
• CAS No: 1374446-83-9
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD09952750
• CID: 4594464
• PubChem ID: 92133497
• Update Time: 2025-06-22

(3-methylimidazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride
• c-(3-Methyl-3H-imidazol-4-yl)-methylamine 2HCl
• (3-methylimidazol-4-yl)methanamine dihydrochloride
• (3-methylimidazol-4-yl)methanamine;dihydrochloride
• Z2756841888

• MDL： MFCD09952750
• Inchi： 1S/C5H9N3.2ClH/c1-8-4-7-3-5(8)2-6;;/h3-4H,2,6H2,1H3;2*1H
• InChI Key： OFZIMQJFKWNKTQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=NC=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methylimidazol-4-yl)methanamine dihydrochloride

(3-Methylimidazol-4-yl)methanamine Dihydrochloride (CAS No. 1374446-83-9): A Comprehensive Overview

(3-Methylimidazol-4-yl)methanamine dihydrochloride (CAS No. 1374446-83-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 4-(aminomethyl)-1-methylimidazole dihydrochloride, is a derivative of imidazole, a versatile heterocyclic compound with a wide range of biological activities.

The molecular structure of (3-methylimidazol-4-yl)methanamine dihydrochloride consists of an imidazole ring substituted with a methyl group at the 3-position and an amino group at the 4-position, which is further derivatized into a dihydrochloride salt. This structure imparts the compound with specific chemical and biological properties that make it an interesting candidate for various research and development purposes.

In recent years, the study of (3-methylimidazol-4-yl)methanamine dihydrochloride has been driven by its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel drugs. The imidazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, making it useful in the design of metalloprotein inhibitors and other bioactive compounds.

One of the key areas of research involving (3-methylimidazol-4-yl)methanamine dihydrochloride is its role in the development of drugs targeting specific enzymes and receptors. For instance, imidazole derivatives have been explored for their potential as inhibitors of histamine receptors, which are involved in various physiological processes such as allergic reactions and gastric acid secretion. The amino group in (3-methylimidazol-4-yl)methanamine dihydrochloride can be modified to enhance its binding affinity to these targets, making it a valuable starting point for drug discovery.

Beyond its use in drug development, (3-methylimidazol-4-yl)methanamine dihydrochloride has also been studied for its potential applications in materials science. Imidazole-based compounds are known for their excellent thermal stability and ability to form supramolecular structures, which can be utilized in the development of functional materials such as catalysts and sensors.

In the context of pharmaceutical research, the synthesis and characterization of (3-methylimidazol-4-yl)methanamine dihydrochloride have been extensively documented. Various synthetic routes have been developed to produce this compound efficiently, including methods that involve the reaction of 1-methylimidazole with formaldehyde followed by reductive amination. These synthetic strategies have been optimized to ensure high yields and purity, which are crucial for downstream applications.

The biological activity of (3-methylimidazol-4-yl)methanamine dihydrochloride has been evaluated through a series of in vitro and in vivo studies. These studies have demonstrated that the compound exhibits potent activity against certain enzymes and receptors, making it a promising lead compound for further optimization. Additionally, its low toxicity profile has made it an attractive candidate for preclinical studies.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of (3-methylimidazol-4-yl)methanamine dihydrochloride. Molecular modeling techniques have been used to predict its binding modes to target proteins and to identify key interactions that contribute to its biological activity. These insights have guided the rational design of more potent and selective derivatives.

In conclusion, (3-methylimidazol-4-yl)methanamine dihydrochloride (CAS No. 1374446-83-9) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable biological properties make it an important molecule for ongoing research and development efforts. As new findings continue to emerge, the importance of this compound is likely to grow, paving the way for innovative applications in both academia and industry.